Cas no 16260-26-7 (Octyl Tetradecanoate)

• Product Name: Octyl Tetradecanoate
• CAS No: 16260-26-7
• Molecular Formula: C₂₂H₄₄O₂
• Molecular Weight: 340.58356
• CID: 203564
• PubChem ID: 85351

Octyl Tetradecanoate Properties

Names and Identifiers

• Tetradecanoic acid,octyl ester
• octyl myristate
• octyl tetradecanoate
• Tetradecanoic acid, octyl ester
• 16260-26-7
• SCHEMBL333275
• NS00025311
• DTXSID1066029
• CHEMBL206634
• QWPNJOHZHSJFIY-UHFFFAOYSA-N
• EINECS 240-368-1

• InChIKey： QWPNJOHZHSJFIY-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H44O2/c1-3-5-7-9-11-12-13-14-15-16-18-20-22(23)24-21-19-17-10-8-6-4-2/h3-21H2,1-2H3
• SMILES： CCCCCCCCCCCCCC(OCCCCCCCC)=O

Computed Properties

• Exact Mass: 340.33432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 20
• Monoisotopic Mass: 340.334
• Heavy Atom Count: 24
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.447
• Boiling Point: 388.9°Cat760mmHg
• Flash Point: 193.5°C
• Density: 0.861

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters